Cas no 832099-04-4 (Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-)
![Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]- structure](https://www.kuujia.com/scimg/cas/832099-04-4x500.png)
832099-04-4 structure
Product name:Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-
Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-
- (2-methyl-5-phenylmethoxyphenyl)thiourea
- SCHEMBL3425509
- 832099-04-4
- DTXSID00467351
-
- Inchi: InChI=1S/C15H16N2OS/c1-11-7-8-13(9-14(11)17-15(16)19)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H3,16,17,19)
- InChI Key: RCZFWRWACALECM-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(C=C1)OCC2=CC=CC=C2)NC(=S)N
Computed Properties
- Exact Mass: 272.09833431g/mol
- Monoisotopic Mass: 272.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 79.4Ų
Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]- Related Literature
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
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